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Compound of Interest

Compound Name:
4-Benzenesulfonyl-m-

phenylenediamine

Cat. No.: B108673 Get Quote

Technical Guide: Safety and Handling of 4-
Benzenesulfonyl-m-phenylenediamine
Disclaimer: Specific safety data for 4-Benzenesulfonyl-m-phenylenediamine is not readily

available. This guide utilizes data for the closely related parent compound, m-

phenylenediamine, as a surrogate for toxicological and handling information. The addition of a

benzenesulfonyl group may alter the chemical and toxicological properties. A substance-

specific risk assessment is highly recommended before handling.

Substance Identification and Properties
This section details the known physical and chemical properties of m-phenylenediamine, which

may serve as an estimate for 4-Benzenesulfonyl-m-phenylenediamine.
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Property Value Reference

Synonyms
Benzene-1,3-diamine, 1,3-

Diaminobenzene
[1]

CAS Number 108-45-2 [1]

Molecular Formula C6H8N2 [1]

Molar Mass 108.14 g/mol [1]

Appearance

Colorless or white

needles/flakes, turns red or

purple on air exposure.

[1][2]

Melting Point 63 - 66 °C (145.4 - 151 °F) [1][3]

Boiling Point 282 - 287 °C (540 - 543 °F) [1]

Flash Point 175 °C (347 °F) [3]

Autoignition Temperature 530 °C (986 °F) [3]

Density 1.14 g/cm³ [2]

Water Solubility 42.9 g/100 ml (at 20 °C) [1]

Hazard Identification and Classification
m-Phenylenediamine is classified as a hazardous substance. The following table summarizes

its GHS classification.[4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[4]

Hazard Pictograms:

GHS06: Toxic[4]

GHS08: Health hazard[4]

GHS09: Environmental hazard[4]

Toxicological Data
The following toxicological data is for m-phenylenediamine.
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Test Species Route Value Reference

LD50 Rat Oral 280 mg/kg [5]

LC50 Rat Inhalation 3.2 mg/L (4 h) [5]

Skin Irritation Rabbit Dermal No skin irritation [5]

Eye Irritation Rabbit Ocular Irritating to eyes [5]

Skin

Sensitization
Mouse Dermal

May cause

sensitization by

skin contact.

[5]

Handling Precautions and Exposure Controls
Safe handling of 4-Benzenesulfonyl-m-phenylenediamine requires strict adherence to safety

protocols to minimize exposure.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Ensure safety showers and eyewash stations are readily accessible.[3]

Use a spark/explosion-proof appliance for finely divided material.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6] Contaminated

clothing should not be allowed out of the workplace and must be washed before reuse.[6]

Respiratory Protection: If dusts are generated, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[6]

Hygiene Measures
Wash hands thoroughly after handling.[6]
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Do not eat, drink, or smoke in the work area.[6]

Remove contaminated clothing immediately.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep under an inert gas like nitrogen.[6]

Store locked up.[6]

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and chloroformates.[6]
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Hazard Identification

Precautionary Measures

H301

Toxic if swallowed

P280 | Wear protective gloves/clothing/eye protection.

P301+P310 | IF SWALLOWED: Immediately call a POISON CENTER/doctor.

H311

Toxic in contact with skin

P302+P352 | IF ON SKIN: Wash with plenty of water.

H331

Toxic if inhaled

P261 | Avoid breathing dust.

H317

May cause an allergic skin reaction

H319

Causes serious eye irritation

P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

H341

Suspected of causing genetic defects

H410

Very toxic to aquatic life with long lasting effects

P273 | Avoid release to the environment.

Click to download full resolution via product page
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Caption: GHS Hazard Statements and corresponding Precautionary Statements for m-

phenylenediamine.

Emergency Procedures
First Aid Measures

General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical

attention is required.[6]

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical

attention is required.[7]

In Case of Skin Contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothes and shoes. Immediate medical attention is required.[7]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Immediate medical attention is required.[7]

If Swallowed: Do NOT induce vomiting. Call a physician or poison control center

immediately.[6]

Fire Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, alcohol-

resistant foam.[6]

Specific Hazards: Dust can form an explosive mixture with air.[6] Hazardous decomposition

products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[7]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Evacuate personnel to safe areas.[6]

Environmental Precautions: Do not let product enter drains.
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Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.[6]

Initial Assessment

Response Actions

Spill Response Exposure Response Fire Response

Accidental Release or Exposure

Assess the situation
Is there a fire? Is anyone exposed?

Evacuate immediate area

Control the spill
Avoid dust generation

If spill

Administer First Aid
(See Section 5.1)

If exposure

Use appropriate extinguishing media

If fire

Clean up with inert material

Dispose of waste in sealed containers

Seek immediate medical attention Wear SCBA and full protective gear

Click to download full resolution via product page

Caption: Emergency response workflow for accidental release or exposure.
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Experimental Protocols
The toxicological data for m-phenylenediamine is based on standardized OECD test

guidelines. Below are summaries of the methodologies for key experiments.

OECD Test Guideline 403: Acute Inhalation Toxicity
This test determines the health hazards from short-term exposure to a substance via inhalation.

[8]

Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a

dynamic airflow inhalation exposure system for a defined period.[9]

Test Animals: Typically, young adult rats are used.[9]

Procedure: The traditional protocol involves exposing groups of animals (usually 10 per

group) to at least three concentrations of the test substance for a fixed period, typically 4

hours.[10] A "Concentration x Time" (C x t) protocol may also be used where animals are

exposed to various concentrations for multiple durations.[10]

Observation: Animals are observed for at least 14 days for signs of toxicity, behavioral

changes, and mortality.[9] Body weight is recorded periodically.

Endpoint: The primary endpoint is the calculation of the median lethal concentration (LC50),

which is the concentration expected to cause death in 50% of the test animals.[9] A gross

necropsy is performed on all animals at the end of the study.[9]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline evaluates the potential of a substance to cause eye irritation or corrosion.[11]

Principle: The test substance is applied in a single dose to one eye of an albino rabbit, with

the untreated eye serving as a control.[12]

Procedure: A weight-of-evidence analysis is first performed on existing data to avoid

unnecessary animal testing.[7] If an in vivo test is necessary, it is initially performed on a

single animal.[7] A single dose of the substance is applied into the conjunctival sac.[12]
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Observation: The eye is examined at 1, 24, 48, and 72 hours after application.[13] Ocular

lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[11] The

observation period can extend up to 21 days to assess the reversibility of the effects.[11]

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions. The use of analgesics and anesthetics is recommended to minimize animal distress.

[7]

OECD Test Guideline 429: Skin Sensitization (Local
Lymph Node Assay - LLNA)
The LLNA is an in vivo method for identifying potential skin sensitizers.[14]

Principle: The test is based on the principle that sensitizers induce lymphocyte proliferation in

the lymph nodes draining the site of application. This proliferation is proportional to the dose

and potency of the allergen.[14]

Test Animals: The test is performed on female mice of the CBA/Ca or CBA/J strain.[14]

Procedure: A minimum of three concentrations of the test substance, a negative control

(vehicle only), and a positive control are used, with at least four animals per group.[15] The

test substance is applied to the dorsal surface of the ears for three consecutive days. On day

6, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected to measure cell

proliferation in the auricular lymph nodes.[15]

Endpoint: The level of radioactivity in the lymph node cells is measured. A Stimulation Index

(SI) is calculated by comparing the proliferation in the test groups to the vehicle control

group. An SI of 3 or greater indicates that the substance is a potential skin sensitizer.[14]
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Preparation

Chemical Handling

Experimental Procedure

Post-Experiment

Start of Experiment

Conduct Risk Assessment

Gather Materials & SDS

Don Personal Protective Equipment (PPE)

Weigh chemical in fume hood or ventilated enclosure

Prepare solution/mixture as per protocol

Perform experiment according to protocol

Decontaminate work area and equipment

Dispose of chemical waste properly

Remove PPE

Wash hands thoroughly

End of Experiment

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m-Phenylenediamine - Wikipedia [en.wikipedia.org]

2. m-Phenylenediamine | 108-45-2 [chemicalbook.com]

3. fishersci.com [fishersci.com]

4. chemos.de [chemos.de]

5. chemicalbook.com [chemicalbook.com]

6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

8. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]

9. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]

10. oecd.org [oecd.org]

11. nucro-technics.com [nucro-technics.com]

12. oecd.org [oecd.org]

13. oecd.org [oecd.org]

14. ftp.cdc.gov [ftp.cdc.gov]

15. oecd.org [oecd.org]

To cite this document: BenchChem. [4-Benzenesulfonyl-m-phenylenediamine safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108673#4-benzenesulfonyl-m-phenylenediamine-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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